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Compound of Interest

Compound Name:
4-Formylpiperidine-4-carboxylic

acid

CAS No.: 344354-78-5

Cat. No.: B13946268

Get Quote

Part 1: Executive Summary & Molecular Identity
The Isomer Distinction (Critical Analysis)
In chemical nomenclature and cataloging, the term "4-Formylpiperidine-4-carboxylic acid" is

frequently subject to ambiguity. It technically refers to a geminal disubstituted piperidine

(Isomer B). However, commercial catalogs often use this string loosely to refer to the N-formyl

derivative (Isomer A).

For high-precision research, you must distinguish between these two distinct chemical entities:
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Feature
Isomer A (Commercial

Standard)
Isomer B (Scaffold)

IUPAC Name
1-Formylpiperidine-4-

carboxylic acid

4-Formylpiperidine-4-

carboxylic acid

Common Name N-Formylisonipecotic acid -Formyl-isonipecotic acid

Structure
Formyl group on Nitrogen (Pos

1)

Formyl group on Carbon (Pos

4)

CAS Number 84163-42-8 344354-78-5 (Rare/Unstable)

Stability Highly Stable (Amide bond)

Unstable (

-formyl acid prone to

decarboxylation)

Primary Use
Intermediate for Risperidone,

Integrin antagonists

Peptidomimetics (Quaternary

amino acid analogs)

Molecular Weight Data
Despite the structural difference, both isomers share the same molecular formula and weight.

Chemical Formula:

Molecular Weight (Average): 157.17 g/mol [1]

Monoisotopic Mass: 157.0739 g/mol

Elemental Analysis:

Carbon: 53.49%

Hydrogen: 7.05%

Nitrogen: 8.91%

Oxygen: 30.54%
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Part 2: Physicochemical Profile & Stability
Isomer A: 1-Formylpiperidine-4-carboxylic Acid
This is the standard reagent found in most laboratories.

Physical State: White to off-white crystalline powder.

Melting Point: 137–138 °C.[1][2]

Solubility: Soluble in DMSO, Methanol, and hot water.

pKa: ~4.8 (Carboxylic acid). The N-formyl group reduces the basicity of the piperidine

nitrogen significantly, making it non-basic.

Isomer B: 4-Formylpiperidine-4-carboxylic Acid
This compound represents a "quaternary amino acid" scaffold.

Stability Warning:

-Formyl carboxylic acids are inherently unstable. The electron-withdrawing formyl group at
the

-position facilitates decarboxylation, releasing

to form the corresponding aldehyde (4-formylpiperidine).

Handling: Usually synthesized and handled as a protected ester (e.g., Ethyl 1-Boc-4-

formylpiperidine-4-carboxylate) or immediately converted to a stable heterocycle (e.g.,

imidazole or oxazole formation).

Hydration: The formyl group likely exists in equilibrium with its gem-diol (hydrate) form in

aqueous media due to the inductive effect of the adjacent carboxyl group.

Part 3: Synthesis & Experimental Protocols
Synthesis of 1-Formylpiperidine-4-carboxylic Acid
(Isomer A)
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Mechanism: N-acylation of isonipecotic acid using a mixed anhydride generated in situ.

Protocol:

Reagents: Isonipecotic acid (1.0 eq), Formic acid (excess), Acetic anhydride (1.2 eq).

Procedure:

Dissolve isonipecotic acid in 98% Formic acid.

Cool to 0°C. Dropwise add Acetic anhydride (exothermic reaction).

Allow the mixture to stir at Room Temperature (RT) for 4 hours.

Workup: Concentrate under reduced pressure to remove excess formic/acetic acid.

Recrystallize the residue from Ethanol/Ether.

Yield: Typically >90%.

Synthesis Strategy for 4-Formylpiperidine-4-carboxylic
Acid (Isomer B)
Context: Direct synthesis of the free acid is difficult due to instability. The standard approach is

via the N-Boc protected ester.

Protocol (via Oxidative Cleavage):

Starting Material: 1-Boc-4-vinylpiperidine-4-carboxylic acid ethyl ester.

Oxidation: Ozonolysis (

,

) followed by reductive workup (

or

).
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Result: 1-Boc-4-formylpiperidine-4-carboxylic acid ethyl ester.

Note: Do not hydrolyze the ester unless immediately reacting the acid in the next step

(e.g., Ugi reaction).

Part 4: Visualization of Synthetic Pathways
The following diagram illustrates the divergent synthesis pathways for the two isomers,

highlighting the stability bottleneck for Isomer B.

Isonipecotic Acid
(Piperidine-4-COOH)

Isomer A:
1-Formylpiperidine-4-COOH

(Stable, Commercial)

Formic Acid / Ac2O
(N-Formylation)

Mixed Anhydride
(HCOO-COCH3)

Acyl Donor

1-Boc-4-Vinylpiperidine-
4-carboxylate Ester

Ozonolysis
(O3 / DMS)

1-Boc-4-Formyl-
4-carboxylate Ester

Oxidative Cleavage
Isomer B:

4-Formylpiperidine-4-COOH
(Unstable Free Acid)

Hydrolysis (Careful!) Decarboxylation
(Loss of CO2)

Spontaneous

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways. Isomer A is formed via N-acylation, while Isomer B

requires scaffold construction and is prone to decarboxylation upon ester hydrolysis.

Part 5: Applications in Drug Discovery
Peptidomimetics (Isomer B Focus)
The 4,4-disubstituted scaffold is highly valued for constraining peptide conformation.

Mechanism: Introducing a quaternary center at the

-carbon of an amino acid (or its piperidine analog) restricts the

and

torsion angles.

Use Case: Design of helix-stabilized peptides or protease-resistant inhibitors.
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Pharmacophore Synthesis (Isomer A Focus)
The N-formyl group in Isomer A serves as a protecting group or a metabolic precursor.

Risperidone Synthesis: Used as a precursor to introduce the piperidine ring, where the

formyl group is later reduced or removed.

Integrin Antagonists: The carboxylic acid moiety binds to metal ion sites (e.g.,

) in integrin receptors, while the piperidine ring provides a rigid spacer.

Part 6: References
National Institutes of Health (NIH). (2010). A Convenient Route to 4-Carboxy-4-

Anilidopiperidine Esters and Acids. PMC. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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